Cas no 946323-52-0 (Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-)

• Product Name: Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• CAS No: 946323-52-0
• MF: C₁₉H₁₉N₅O₃S₂
• MW: 429.515860795975
• CID: 6621209
• Update Time: 2025-10-29

Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-

• Inchi： 1S/C19H19N5O3S2/c1-2-27-15-10-8-14(9-11-15)20-16(25)12-28-19-24-23-18(29-19)22-17(26)21-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,20,25)(H2,21,22,23,26)
• InChI Key： WZJZLWOTJQWADB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN=C(NC(NC2=CC=CC=C2)=O)S1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 5.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-

Research Brief on Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- (CAS: 946323-52-0)

In recent years, the compound Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- (CAS: 946323-52-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and acetamide moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- involves a multi-step process that includes the formation of the 1,3,4-thiadiazole core followed by the introduction of the acetamide and phenylurea functionalities. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further research.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes, such as carbonic anhydrases and tyrosine kinases. These enzymes play pivotal roles in various pathological conditions, including cancer and metabolic disorders. In vitro studies have demonstrated that Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- exhibits potent inhibitory effects with IC50 values in the nanomolar range, suggesting its potential as a lead compound for drug development. Molecular docking studies have further elucidated the binding interactions between the compound and its target enzymes, providing insights into its mechanism of action.

In addition to its enzyme inhibitory properties, recent investigations have explored the anticancer potential of this compound. Preclinical studies using cell lines derived from various cancers, including breast, lung, and colon cancer, have shown that the compound induces apoptosis and inhibits cell proliferation. These effects are believed to be mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. Furthermore, the compound has demonstrated favorable pharmacokinetic properties in animal models, including good oral bioavailability and low toxicity, which are essential for its transition to clinical trials.

Despite these promising findings, challenges remain in the development of Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and extensive preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are crucial to overcoming these hurdles and advancing the compound toward clinical application.

In conclusion, Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]- (CAS: 946323-52-0) represents a promising candidate for the development of novel therapeutics, particularly in the areas of enzyme inhibition and cancer treatment. Continued research efforts are warranted to fully exploit its potential and translate these findings into clinical benefits. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing chemical biology and pharmaceutical research.